3-(4-Chloro-3-cyanophenyl)-5-nitrobenzoic acid, 95%
Overview
Description
3-(4-Chloro-3-cyanophenyl)-5-nitrobenzoic acid, commonly referred to as CNCB, is an organic compound with a molecular formula of C14H7ClN2O3. It is a white crystalline solid that is soluble in water, ethanol, and methanol. CNCB is an important intermediate in the synthesis of a variety of organic compounds and has been used in a wide range of scientific and industrial applications.
Scientific Research Applications
CNCB has been used in a wide range of scientific research applications. It has been used as a key intermediate in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and pesticides. In addition, CNCB has been used in the synthesis of fluorescent compounds, which are used in a variety of imaging applications. CNCB has also been used in the synthesis of organic compounds that are used in the study of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of CNCB is not well understood. However, it is believed that CNCB acts as an electron-withdrawing group, which helps to stabilize the intermediate formed during the reaction process. In addition, CNCB has been shown to act as a nucleophile, which helps to facilitate the formation of new bonds during the reaction process.
Biochemical and Physiological Effects
CNCB has not been studied extensively for its biochemical and physiological effects. However, it is known to be an irritant to the skin, eyes, and lungs. In addition, CNCB has been shown to be toxic to aquatic organisms, and its use should be limited in areas where it may come into contact with aquatic life.
Advantages and Limitations for Lab Experiments
CNCB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable under normal laboratory conditions. In addition, CNCB is soluble in a variety of solvents, which makes it easy to use in a variety of reactions. However, CNCB is toxic and can be irritating to the skin, eyes, and lungs, so it should be handled with care.
Future Directions
There are a number of potential future directions for research on CNCB. These include further study of its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could be conducted into the synthesis of CNCB and its potential applications in the synthesis of other organic compounds. Finally, further research could be conducted into the environmental impact of CNCB and its potential toxicity to aquatic life.
Synthesis Methods
CNCB can be synthesized through a two-step reaction process. The first step involves the reaction of 4-chloro-3-cyanophenol with nitric acid in aqueous solution at room temperature. This reaction produces 4-chloro-3-cyano-5-nitrophenol. The second step involves the reaction of the intermediate with sodium nitrite in aqueous solution at room temperature. This reaction produces CNCB.
properties
IUPAC Name |
3-(4-chloro-3-cyanophenyl)-5-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClN2O4/c15-13-2-1-8(3-11(13)7-16)9-4-10(14(18)19)6-12(5-9)17(20)21/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIEVUPKCGHUMRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40690787 |
Source
|
| Record name | 4'-Chloro-3'-cyano-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261925-35-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-chloro-3′-cyano-5-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261925-35-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-3'-cyano-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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